2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide

• IUPAC Name: 2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H20N4O2/c21-11-14-5-3-8-20(14)16(22)18-10-13-4-1-2-6-15(13)19-9-7-17-12-19/h1-2,4,6-7,9,12,14,21H,3,5,8,10-11H2,(H,18,22)
• InChI Key: HQOOHQZXWQSEFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NCC2=CC=CC=C2N3C=CN=C3)CO
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide, also known as HIPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide is not fully understood, but it is believed to involve the modulation of GABA receptors. GABA is an inhibitory neurotransmitter that plays a key role in the regulation of anxiety and seizures. This compound has been shown to enhance the activity of GABA receptors, leading to a reduction in anxiety and seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and seizures. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and modified, making it a useful scaffold for drug development. This compound has also been shown to have low toxicity, which is important for drug development. However, this compound has some limitations, including its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide. One direction is the development of new drugs based on the this compound scaffold. Another direction is the study of this compound in the treatment of anxiety, seizures, and inflammatory diseases. Finally, the study of this compound in cancer research may lead to the development of new cancer therapies.

Synthesis Methods

2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-imidazol-1-ylphenylmethanol with pyrrolidine-1-carboxylic acid to form an intermediate product. This intermediate product is then reacted with formaldehyde to form this compound.

Scientific Research Applications

2-(hydroxymethyl)-N-[(2-imidazol-1-ylphenyl)methyl]pyrrolidine-1-carboxamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and seizures. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In drug development, this compound has been used as a scaffold for the development of new drugs with improved pharmacological properties.